Cas no 1158549-63-3 ((5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride)

• Product Name: (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride
• CAS No: 1158549-63-3
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD07169758
• CID: 1204957
• PubChem ID: 17331820
• Update Time: 2025-08-05

(5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-n-methylmethanamine Hydrochloride (1 :1)
• AKOS027386480
• 1-(5-chloro-2-methoxyphenyl)-N-methylmethanamine;hydrochloride
• SB80241
• CS-0246092
• EN300-31711
• 1-(5-Chloro-2-methoxyphenyl)-N-methylmethanamine hydrochloride
• (5-Chloro-2-methoxybenzyl)methylamine HCl
• (5-Chloro-2-methoxybenzyl)methylamine hydrochloride
• [(5-chloro-2-methoxyphenyl)methyl](methyl)amine hydrochloride
• BS-41497
• MFCD07169758
• G29923
• 1-(5-Chloro-2-methoxyphenyl)-N-methylmethanaminehydrochloride
• N-(5-chloro-2-methoxybenzyl)-N-methylamine hydrochloride
• 1158549-63-3
• (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride

• MDL： MFCD07169758
• Inchi： 1S/C9H12ClNO.ClH/c1-11-6-7-5-8(10)3-4-9(7)12-2;/h3-5,11H,6H2,1-2H3;1H
• InChI Key： JXLTUVQBRHQYQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNC)OC.Cl

Computed Properties

• Exact Mass: 221.0374194g/mol
• Monoisotopic Mass: 221.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

(5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride

(5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride (CAS No. 1158549-63-3): An Overview of Its Properties, Applications, and Recent Research

(5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride (CAS No. 1158549-63-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 5-Chloro-2-methoxy-N-methylbenzylamine hydrochloride, is characterized by its unique chemical structure and properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride is C₁₀H₁₄ClNO₂, and its molecular weight is approximately 227.68 g/mol. The compound is a white to off-white crystalline solid that is highly soluble in water and polar organic solvents. Its hydrochloride salt form enhances its stability and solubility, making it suitable for various pharmaceutical formulations.

In the pharmaceutical industry, (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride has gained attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent research has explored its use in the development of central nervous system (CNS) agents, anti-inflammatory drugs, and antiviral compounds. The presence of the chloro and methoxy groups on the aromatic ring provides unique pharmacological properties that can be leveraged in drug design.

A study published in the Journal of Medicinal Chemistry highlighted the role of (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride in the synthesis of novel CNS agents. The researchers found that derivatives of this compound exhibited potent activity against specific neurotransmitter receptors, suggesting potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the use of (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride in anti-inflammatory drug development. A research team at a leading pharmaceutical company reported that compounds derived from this intermediate showed significant anti-inflammatory effects in both in vitro and in vivo models. These findings open up new possibilities for developing more effective treatments for inflammatory conditions such as arthritis and asthma.

In the realm of antiviral research, recent studies have explored the potential of (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride as a building block for antiviral agents. A study published in the Antiviral Research Journal demonstrated that derivatives of this compound exhibited antiviral activity against several RNA viruses, including influenza and coronaviruses. This research underscores the compound's versatility and potential in addressing global health challenges.

Beyond its pharmaceutical applications, (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride is also used as an intermediate in the synthesis of fine chemicals and specialty materials. Its unique chemical structure makes it a valuable starting material for the production of dyes, pigments, and other functional materials with specific properties.

The synthesis of (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride typically involves multi-step processes that include aromatic substitution reactions, reductive amination, and salt formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using catalytic hydrogenation has been developed to improve yield and reduce waste generation.

In terms of safety and handling, it is important to note that while (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

To summarize, (5-Chloro-2-methoxyphenyl)methyl(methyl)amine Hydrochloride (CAS No. 1158549-63-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, fine chemicals, and specialty materials. Its unique chemical structure and properties make it an attractive intermediate for developing new drugs with diverse therapeutic potentials. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry and medicine.